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Compound of Interest

Compound Name: Dimethyl propylphosphonate

Cat. No.: B118257 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the Globally Harmonized System

(GHS) classification for Dimethyl propylphosphonate. The information is intended for

professionals in research, scientific, and drug development fields to ensure safe handling and

to understand the toxicological profile of this compound. This document summarizes key

hazard information, physical and chemical properties, and outlines the standardized

experimental protocols used to determine these classifications.

GHS Classification of Dimethyl Propylphosphonate
Dimethyl propylphosphonate is classified under the GHS with the following hazards, as

collated from various safety data sheets and chemical databases.[1][2][3]

Signal Word: Danger[1][2][3]

Pictograms:

Pictogram Description
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Hazard Statements:

Code Statement Hazard Class

H319
Causes serious eye irritation.

[1][3]

Serious eye damage/eye

irritation (Category 2)[1]

H360
May damage fertility or the

unborn child.[1][3]

Reproductive toxicity

(Category 1B)[1]

H340 May cause genetic defects.[2]
Germ cell mutagenicity

(Category 1B)

Precautionary Statements:

A comprehensive list of precautionary statements is provided in the table below, outlining

measures for prevention, response, storage, and disposal.[1][3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://www.slideshare.net/slideshow/acute-eye-irritation-oecd-guideline-by-sejal-agrawal/270333833
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://www.slideshare.net/slideshow/acute-eye-irritation-oecd-guideline-by-sejal-agrawal/270333833
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://delltech.com/managing-ocular-irritation/
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://www.slideshare.net/slideshow/acute-eye-irritation-oecd-guideline-by-sejal-agrawal/270333833
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b118257?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Category Code Statement

Prevention P201
Obtain special instructions

before use.[3]

P202

Do not handle until all safety

precautions have been read

and understood.[3]

P203

Obtain, read and follow all

safety instructions before use.

[1]

P264
Wash hands thoroughly after

handling.[1][3]

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.[1][3]

Response P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[1][3]

P308+P313
IF exposed or concerned: Get

medical advice/attention.[3]

P318
IF exposed or concerned, get

medical advice.[1]

P337+P313
If eye irritation persists: Get

medical advice/attention.[3]

Storage P405 Store locked up.[1][3]

Disposal P501

Dispose of contents/container

to an approved waste disposal

plant.[1][3]
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Physical and Chemical Properties
The following table summarizes the key physical and chemical properties of Dimethyl
propylphosphonate.

Property Value

Molecular Formula C5H13O3P[2]

Molecular Weight 152.13 g/mol [2]

CAS Number 18755-43-6[2]

Boiling Point 185°C at 760 mmHg[4]

Density 1.028 g/cm³[4]

Flash Point 80°C[4]

Vapor Pressure 0.975 mmHg at 25°C[4]

Refractive Index 1.396[4]

Experimental Protocols
While specific experimental reports for Dimethyl propylphosphonate are not publicly

available, the GHS classifications are determined based on standardized and validated

methodologies, primarily those outlined in the OECD Guidelines for the Testing of Chemicals.

These guidelines are internationally recognized and ensure the reliability and consistency of

the data.

The "Causes serious eye irritation" classification is typically determined using the OECD Test

Guideline 405.[1] This test involves the application of a single dose of the substance to the eye

of an experimental animal, with the untreated eye serving as a control.[5] The degree of eye

irritation is evaluated by scoring lesions of the conjunctiva, cornea, and iris at specific intervals.

[3] The duration of the study is sufficient to evaluate the reversibility or irreversibility of the

effects.[3] To minimize animal testing, a weight-of-the-evidence analysis and sequential testing

strategy, including in vitro methods, are recommended before conducting in vivo studies.[1]
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The classification "May damage fertility or the unborn child" is based on reproductive toxicity

studies. The OECD provides several guidelines for this, including the

Reproduction/Developmental Toxicity Screening Test (OECD 421) and the Extended One-

Generation Reproductive Toxicity Study (OECD 443).[6][7] These studies are designed to

provide information on the effects of a chemical on male and female reproductive performance,

including gonadal function, mating behavior, conception, and the development of the offspring.

[6] Typically, the test substance is administered to animals in graduated doses before and

during mating, and for females, throughout pregnancy and lactation.[8][9]

The classification "May cause genetic defects" is determined through mutagenicity testing. The

GHS framework for this hazard class relies on evidence of induced mutations in the germ cells

of organisms.[10] A variety of in vivo and in vitro tests are employed to assess the potential of a

substance to cause genetic damage. These tests can detect gene mutations and chromosomal

aberrations.

GHS Classification Workflow
The following diagram illustrates the general workflow for the GHS classification of a chemical

substance based on its intrinsic hazards.
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Data Collection & Evaluation

Hazard Identification

Classification
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Evaluate Data Quality & Sufficiency
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Identify Potential Hazards

Physical Hazards
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For Dimethyl propylphosphonate:
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Select Pictograms
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Assign Hazard Statements (H-phrases)

Determine Label Elements

Assign Precautionary Statements (P-phrases)
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Click to download full resolution via product page

GHS Classification Workflow for a Chemical Substance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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